Cas no 18431-82-8 (Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-)
18431-82-8 structure
Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-
Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)- Properties
Names and Identifiers
-
- Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)-
- (?)-β-Chamigrene
- β-chamigrene
- β
- Chamigren
- Chamigrene
- -Chamigrene
- Spiro[5.5]undec-2-ene, 3,7,7-trimethyl-11-methylene-, (R)-
- (-)-β-chamigrene
- 3,7,7-Trimethyl-11-methylenespiro[5.5]undec-2-ene
- (R)-3,7,7-Trimethyl-11-methylenespiro[5.5]undec-2-ene
- (R)-3,7,7-Trimethyl-11-methylenespiro[5.5]undeca-2-ene
- Spiro[5.5]undec-2-ene, 3,7,7-trimethyl-11-methylene-, (-)-
- [R,(-)]-3,7,7-Trimethyl-11-methylenespiro[5.5]undeca-2-ene
- (-)-beta-Chamigrene technical, ~90% (sum of enantiomers, GC)
- 18431-82-8
- (6R)-3,7,7-trimethyl-11-methylidenespiro[5.5]undec-2-ene
- DTXSID60939822
- Q27108622
- CHEBI:10359
- (6R)-5,5,9-trimethyl-1-methylidenespiro[5.5]undec-9-ene
- (-)-chamigrene
- (R)-11-Methylene-3,7,7-trimethylspiro[5.5]undec-2-ene
- beta-Chamigrene
- (R)-beta-chamigrene
- C09637
- (-)-beta-Chamigrene
- β-Chamigrene
- CHEBI:61744
- WLNGPDPILFYWKF-OAHLLOKOSA-N
- (6R)-3,7,7-trimethyl-11-methylidenespiro(5.5)undec-2-ene
- +Expand
-
- MFCD01862980
- WLNGPDPILFYWKF-HNNXBMFYSA-N
- InChI=1S/C15H24/c1-12-7-10-15(11-8-12)13(2)6-5-9-14(15,3)4/h7H,2,5-6,8-11H2,1,3-4H3/t15-/m1/s1
- CC1CC[C@@]2(C(=C)CCCC2(C)C)CC=1
Computed Properties
- 204.18792
- 0
- 0
- 0
- 204.187800766g/mol
- 15
- 306
- 0
- 1
- 0
- 0
- 0
- 1
- 4.7
- 0Ų
Experimental Properties
- 0
- n20/D 1.511
- [α]20/D −77±3°, c = 1% in chloroform
Spiro[5.5]undec-2-ene,3,7,7-trimethyl-11-methylene-, (6R)- Related Literature
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Mara G. Freire,Catarina M. S. S. Neves,Isabel M. Marrucho,José N. Canongia Lopes,Luís Paulo N. Rebelo,João A. P. Coutinho Green Chem., 2010,12, 1715-1718
-
Gregory K. L. Goh CrystEngComm, 2013,15, 672-678
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Brotati Chakraborty,Piyali Mitra,Samita Basu RSC Adv., 2015,5, 81533-81545
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Guowei Liu,Junjie Yuan,Zhixin Wu,Pingzhang Yu,Zhengping Wang,Xinguang Xu J. Mater. Chem. C, 2023,11, 2355-2363
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6. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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7. Back cover
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Bingbing Lv,Yingwen Tang,Shiyun Lou,Yanling Xu,Shaomin Zhou J. Mater. Chem. C, 2016,4, 5416-5423
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9. Synthesis and optical–electrochemical gas sensing applications of Ni-doped LiFePO4 nano-particles†N. Patima,Y. Abliz,I. Kiminori New J. Chem., 2016,40, 295-301
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